Cas no 1083402-26-9 ((6-fluoro-1,2-benzoxazol-3-yl)methanamine)

(6-fluoro-1,2-benzoxazol-3-yl)methanamine structure
1083402-26-9 structure
Product Name:(6-fluoro-1,2-benzoxazol-3-yl)methanamine
CAS No:1083402-26-9
MF:C8H7FN2O
MW:166.152384996414
MDL:MFCD09029024
CID:5166520
PubChem ID:55254387
Update Time:2026-03-04

(6-fluoro-1,2-benzoxazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole-3-methanamine, 6-fluoro-
    • (6-fluoro-1,2-benzoxazol-3-yl)methanamine
    • AKOS006290317
    • SCHEMBL19141702
    • EN300-345765
    • CS-0286263
    • DB-415040
    • 6-Fluoro-1,2-benzisoxazole-3-methanamine
    • DTXSID501275590
    • 1083402-26-9
    • (6-FLUOROBENZO[D]ISOXAZOL-3-YL)METHANAMINE
    • MDL: MFCD09029024
    • Inchi: 1S/C8H7FN2O/c9-5-1-2-6-7(4-10)11-12-8(6)3-5/h1-3H,4,10H2
    • InChI Key: VLOWYMFNFSVUDD-UHFFFAOYSA-N
    • SMILES: O1C2=C(C=CC(F)=C2)C(CN)=N1

Computed Properties

  • Exact Mass: 166.05424101g/mol
  • Monoisotopic Mass: 166.05424101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 52Ų

(6-fluoro-1,2-benzoxazol-3-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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AstaTech
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